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Compound of Interest

Compound Name: Ononetin

Cat. No.: B1677329 Get Quote

For Immediate Reference: Proper Disposal of Ononetin is Critical for Environmental Safety.

This document provides essential safety protocols and detailed disposal procedures for

Ononetin, a deoxybenzoin compound utilized in scientific research. Adherence to these

guidelines is crucial for ensuring personnel safety and mitigating environmental contamination.

Key Safety and Hazard Information
Ononetin is classified under the Globally Harmonized System (GHS) with the following primary

hazards:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long lasting effects.

Due to these classifications, specific handling and disposal protocols are mandatory.

Physical and Chemical Properties of Ononetin
A summary of Ononetin's key physical and chemical properties is provided in the table below

for easy reference.
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Property Value

Chemical Formula C₁₅H₁₄O₄

Molar Mass 258.27 g/mol

Appearance Solid

CAS Number 487-49-0

GHS Hazard Codes H302, H410

Personal Protective Equipment (PPE) for Handling
Ononetin
To ensure the safety of laboratory personnel, the following Personal Protective Equipment

(PPE) must be worn when handling Ononetin.
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Required Personal Protective Equipment (PPE)

Lab Coat
(or chemical-resistant apron)

Chemical-Resistant Gloves
(e.g., Nitrile)

Proceed with Work

Safety Glasses with Side Shields
(or Goggles)

Handling Ononetin

Wear

Wear

Wear

Click to download full resolution via product page

Figure 1. Essential PPE for handling Ononetin.

Ononetin Disposal Procedures
The following step-by-step guide outlines the mandatory procedures for the proper disposal of

Ononetin waste to prevent harm to personnel and the environment.

Step 1: Waste Segregation and Collection
Designate a Waste Container: Use a dedicated, chemically compatible, and clearly labeled

hazardous waste container. The container must have a secure lid and be in good condition.

Labeling: The label must include the words "Hazardous Waste," the full chemical name

"Ononetin," and the associated hazard pictograms (e.g., skull and crossbones,
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environment).

Segregation: Do not mix Ononetin waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Step 2: Storage of Ononetin Waste
Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure secondary containment is used to prevent the spread of material in case of a leak.

Step 3: Arranging for Disposal
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS department to arrange for a hazardous waste pickup.

Documentation: Complete any required waste disposal forms as per your institution's

protocols.

The overall workflow for the disposal of Ononetin is illustrated in the diagram below.
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Ononetin Waste Generated

Place in a Labeled,
Leak-Proof Hazardous

Waste Container

Store in a Designated
Satellite Accumulation Area

with Secondary Containment

Submit a Chemical Waste
Pickup Request to EHS

Professional Disposal by
Approved Waste Management

Click to download full resolution via product page

Figure 2. Ononetin waste disposal workflow.

Spill Management Procedures
In the event of an Ononetin spill, immediate and appropriate action is necessary to mitigate

exposure and environmental contamination.

Small Spills (less than 1 gram)
Alert Personnel: Notify others in the immediate area of the spill.

Don PPE: Ensure you are wearing the appropriate PPE as outlined in Figure 1.
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Containment: Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to

prevent the solid from becoming airborne.

Collection: Carefully sweep the spilled material and absorbent into a designated hazardous

waste container. Avoid creating dust.

Decontamination: Wipe the spill area with a damp cloth or paper towel. Place the used

cleaning materials into the hazardous waste container.

Disposal: Seal and label the container as hazardous waste and arrange for disposal through

your EHS department.

Large Spills (more than 1 gram) or Spills Outside a
Ventilated Area

Evacuate: Immediately evacuate the area.

Isolate: Close the doors to the affected area to prevent the spread of dust.

Notify: Contact your institution's EHS department and emergency services immediately.

Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.

By adhering to these safety and disposal protocols, researchers, scientists, and drug

development professionals can handle Ononetin responsibly, ensuring a safe laboratory

environment and protecting our ecosystems.

To cite this document: BenchChem. [Ononetin: Comprehensive Safety and Disposal Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677329#ononetin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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